Cas no 1564481-82-8 (5-Pyrimidinecarboxaldehyde, 2-(methyl-2-propyn-1-ylamino)-)

• Product Name: 5-Pyrimidinecarboxaldehyde, 2-(methyl-2-propyn-1-ylamino)-
• CAS No: 1564481-82-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5991776
• PubChem ID: 104217781
• Update Time: 2025-05-19

5-Pyrimidinecarboxaldehyde, 2-(methyl-2-propyn-1-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde, 2-(methyl-2-propyn-1-ylamino)-
• 1564481-82-8
• 2-[METHYL(PROP-2-YN-1-YL)AMINO]PYRIMIDINE-5-CARBALDEHYDE
• EN300-725622

• Inchi： 1S/C9H9N3O/c1-3-4-12(2)9-10-5-8(7-13)6-11-9/h1,5-7H,4H2,2H3
• InChI Key： ZIYXLFZSGCSZGF-UHFFFAOYSA-N
• SMILES： C1(N(C)CC#C)=NC=C(C=O)C=N1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 324.5±48.0 °C(Predicted)
• pka: 1.43±0.10(Predicted)

Additional information on 5-Pyrimidinecarboxaldehyde, 2-(methyl-2-propyn-1-ylamino)-

5-Pyrimidinecarboxaldehyde, 2-(methyl-2-propyn-1-ylamino)- (CAS No. 1564481-82-8): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 5-Pyrimidinecarboxaldehyde, 2-(methyl-2-propyn-1-ylamino)- (CAS No. 1564481-82-8) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine backbone and functional groups, plays a pivotal role in various synthetic and medicinal chemistry applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and reactivity.

The chemical structure of 5-Pyrimidinecarboxaldehyde, 2-(methyl-2-propyn-1-ylamino)- features a pyrimidine ring substituted with a formyl group at the 5-position and a methyl-2-propyn-1-ylamino moiety at the 2-position. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. Its CAS number 1564481-82-8 is frequently searched in chemical databases, reflecting its relevance in contemporary research.

One of the key areas where 5-Pyrimidinecarboxaldehyde derivatives are gaining traction is in drug discovery. The pyrimidine scaffold is a common motif in many biologically active compounds, including antiviral and anticancer agents. Recent studies have highlighted the potential of 2-(methyl-2-propyn-1-ylamino)-5-pyrimidinecarboxaldehyde as a building block for novel therapeutics, particularly in targeting enzyme inhibition and signal transduction pathways.

Beyond pharmaceuticals, CAS 1564481-82-8 is also explored in materials science. Its ability to participate in condensation and cyclization reactions makes it a candidate for developing advanced polymers and coatings. Researchers are investigating its use in creating materials with tailored optical and electronic properties, which could revolutionize industries such as electronics and renewable energy.

The synthesis of 5-Pyrimidinecarboxaldehyde, 2-(methyl-2-propyn-1-ylamino)- typically involves multi-step organic reactions, including aminomethylation and formylation. Optimizing these processes to achieve high yields and purity is a current focus in synthetic chemistry. Green chemistry principles are increasingly applied to reduce environmental impact, aligning with global sustainability trends.

Analytical characterization of 1564481-82-8 employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity and purity, which are critical for its application in sensitive fields like drug development. The growing demand for high-purity pyrimidine-based intermediates underscores the importance of robust analytical protocols.

Market dynamics for 5-Pyrimidinecarboxaldehyde derivatives reflect broader trends in fine chemicals and pharmaceutical intermediates. With the rise of personalized medicine and targeted therapies, the need for specialized building blocks like 2-(methyl-2-propyn-1-ylamino)-5-pyrimidinecarboxaldehyde is expected to grow. Suppliers and manufacturers are scaling up production to meet this demand while maintaining stringent quality standards.

In conclusion, 5-Pyrimidinecarboxaldehyde, 2-(methyl-2-propyn-1-ylamino)- (CAS No. 1564481-82-8) stands at the intersection of chemistry and innovation. Its diverse applications, from drug discovery to advanced materials, highlight its importance in modern science. As research progresses, this compound is likely to unlock new possibilities, driving advancements across multiple disciplines.